3-Carboxy Detomidine Methyl Ester
3-Carboxy Detomidine Methyl Ester
3-Carboxy Detomidine Methyl Ester is an intermediate used in the preparation of 3-Carboxy Detomidine, a major metabolite of the drug Detomidine.
Brand Name:
Vulcanchem
CAS No.:
146197-56-0
VCID:
VC20827354
InChI:
InChI=1S/C13H14N2O2/c1-9-10(6-11-7-14-8-15-11)4-3-5-12(9)13(16)17-2/h3-5,7-8H,6H2,1-2H3,(H,14,15)
SMILES:
CC1=C(C=CC=C1C(=O)OC)CC2=CN=CN2
Molecular Formula:
C13H14N2O2
Molecular Weight:
230.26 g/mol
3-Carboxy Detomidine Methyl Ester
CAS No.: 146197-56-0
Cat. No.: VC20827354
Molecular Formula: C13H14N2O2
Molecular Weight: 230.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Carboxy Detomidine Methyl Ester is an intermediate used in the preparation of 3-Carboxy Detomidine, a major metabolite of the drug Detomidine. |
|---|---|
| CAS No. | 146197-56-0 |
| Molecular Formula | C13H14N2O2 |
| Molecular Weight | 230.26 g/mol |
| IUPAC Name | methyl 3-(1H-imidazol-5-ylmethyl)-2-methylbenzoate |
| Standard InChI | InChI=1S/C13H14N2O2/c1-9-10(6-11-7-14-8-15-11)4-3-5-12(9)13(16)17-2/h3-5,7-8H,6H2,1-2H3,(H,14,15) |
| Standard InChI Key | GKPBGZDPDWMPEP-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC=C1C(=O)OC)CC2=CN=CN2 |
| Canonical SMILES | CC1=C(C=CC=C1C(=O)OC)CC2=CN=CN2 |
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